Cas no 36507-69-4 (4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-)

• Product Name: 4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-
• CAS No: 36507-69-4
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• CID: 314073
• PubChem ID: 217214
• Update Time: 2025-04-19

4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)- Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinolin-10-ol,5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (6aR)-
• 4H-Dibenzo(de,g)quinolin-10-ol, 5,6,6a,7-tetrahydro-11-methoxy-6-methyl-, (R)-
• (6aR)-11-methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol
• 36507-69-4
• Isoapocodeine
• DTXSID50957813
• 11-Methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol

• Inchi： 1S/C18H19NO2/c1-19-9-8-11-4-3-5-13-16(11)14(19)10-12-6-7-15(20)18(21-2)17(12)13/h3-7,14,20H,8-10H2,1-2H3/t14-/m1/s1
• InChI Key： SMJNKYXAZPPMTE-CQSZACIVSA-N
• SMILES： O(C)C1=C(C=CC2=C1C1=CC=CC3CCN(C)[C@H](C2)C=31)O

Computed Properties

• Exact Mass: 281.14167
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines